Cas no 1203-99-2 (2-(5-Chloro-1H-indol-3-yl)-1-methylethylamine hydrochloride)

• Product Name: 2-(5-Chloro-1H-indol-3-yl)-1-methylethylamine hydrochloride
• CAS No: 1203-99-2
• MF: C₁₁H₁₄Cl₂N₂
• MW: 245.148260593414
• MDL: MFCD01719197
• CID: 181768
• PubChem ID: 518485
• Update Time: 2025-04-19

2-(5-Chloro-1H-indol-3-yl)-1-methylethylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-ethanamine,5-chloro-a-methyl-, hydrochloride (1:1)
• 1-(5-chloro-1H-indol-3-yl)propan-2-amine,hydrochloride
• NSC50457
• INDOLE, 3-(2-AMINOPROPYL)-5-CHLORO-, HYDROCHLORIDE
• 2-(5-CHLORO-1H-INDOL-3-YL)-1-METHYLETHYLAMINE HYDROCHLORIDE
• [2-(5-chloro-1H-indol-3-yl)-1-methylethyl]amine hydrochloride
• DTXSID70923313
• 1203-99-2
• 1-(5-chloro-1H-indol-3-yl)propan-2-amine;hydrochloride
• CHEMBL1887124
• SR-01000415879-1
• MLS000537296
• NSC-50457
• SR-01000415879
• 1-(5-Chloro-1H-indol-3-yl)propan-2-amine--hydrogen chloride (1/1)
• SMR000143713
• AKOS024325391
• 2-(5-Chloro-1H-indol-3-yl)-1-methylethylamine hydrochloride

• MDL： MFCD01719197
• Inchi： 1S/C11H13ClN2.ClH/c1-7(13)4-8-6-14-11-3-2-9(12)5-10(8)11;/h2-3,5-7,14H,4,13H2,1H3;1H
• InChI Key： ZPKPOALZYQCCES-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(=CN2)CC(C)N.Cl

Computed Properties

• Exact Mass: 244.05362
• Monoisotopic Mass: 244.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.8Ų

Experimental Properties

• Density: 1.248
• Boiling Point: 377°Cat760mmHg
• Flash Point: 181.8°C
• Refractive Index: 1.651
• PSA: 41.81
• LogP: 4.21330